Cas no 140947-20-2 (Benzoic acid, 2-(aminosulfonyl)-3-chloro-, 1-methylethyl ester)

• Product Name: Benzoic acid, 2-(aminosulfonyl)-3-chloro-, 1-methylethyl ester
• CAS No: 140947-20-2
• MF: C₁₀H₁₂ClNO₄S
• MW: 277.724580764771
• CID: 1299777
• Update Time: 2024-08-04

Benzoic acid, 2-(aminosulfonyl)-3-chloro-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(aminosulfonyl)-3-chloro-, 1-methylethyl ester

• Inchi： 1S/C10H12ClNO4S/c1-6(2)16-10(13)7-4-3-5-8(11)9(7)17(12,14)15/h3-6H,1-2H3,(H2,12,14,15)
• InChI Key： NKFABRFZYGBTAJ-UHFFFAOYSA-N
• SMILES： C(OC(C)C)(=O)C1=CC=CC(Cl)=C1S(N)(=O)=O

Computed Properties

• Exact Mass: 277.01766

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• Boiling Point: 445.2±55.0 °C(Predicted)
• PSA: 86.46
• pka: 9.26±0.60(Predicted)